Cas no 852140-04-6 (1-(3,4-dichlorophenyl)-3-(1,2-dimethyl-1H-indol-5-yl)methylthiourea)

• Product Name: 1-(3,4-dichlorophenyl)-3-(1,2-dimethyl-1H-indol-5-yl)methylthiourea
• CAS No: 852140-04-6
• MF: C₁₈H₁₇Cl₂N₃S
• MW: 378.318680524826
• CID: 6235977
• PubChem ID: 3283696
• Update Time: 2024-01-06

1-(3,4-dichlorophenyl)-3-(1,2-dimethyl-1H-indol-5-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-(1,2-dimethyl-1H-indol-5-yl)methylthiourea
• 1-(3,4-dichlorophenyl)-3-((1,2-dimethyl-1H-indol-5-yl)methyl)thiourea
• 852140-04-6
• F0651-0482
• AKOS024592102
• 1-(3,4-dichlorophenyl)-3-[(1,2-dimethyl-1H-indol-5-yl)methyl]thiourea
• 1-(3,4-dichlorophenyl)-3-[(1,2-dimethylindol-5-yl)methyl]thiourea

• Inchi： 1S/C18H17Cl2N3S/c1-11-7-13-8-12(3-6-17(13)23(11)2)10-21-18(24)22-14-4-5-15(19)16(20)9-14/h3-9H,10H2,1-2H3,(H2,21,22,24)
• InChI Key： SHBANKPQWNNLSX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCC1C=CC2=C(C=1)C=C(C)N2C)=S)Cl

Computed Properties

• Exact Mass: 377.0520241g/mol
• Monoisotopic Mass: 377.0520241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas